5-(2-Fluoro-4-pyridyl)-4-(3-methylphenyl)-2-(4-methylsulfonylphenyl)-1,3-thiazole

• CAS No.: 303162-56-3
• Molecular Formula: C22H17FN2O2S2
• Molecular Weight: 424.5 g/mol
• IUPAC Name: 5-(2-fluoropyridin-4-yl)-4-(3-methylphenyl)-2-(4-methylsulfonylphenyl)-1,3-thiazole
• InChI: InChI=1S/C22H17FN2O2S2/c1-14-4-3-5-16(12-14)20-21(17-10-11-24-19(23)13-17)28-22(25-20)15-6-8-18(9-7-15)29(2,26)27/h3-13H,1-2H3
• InChI Key: DXLRQMZUECHTTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=C(SC(=N2)C3=CC=C(C=C3)S(=O)(=O)C)C4=CC(=NC=C4)F

Description

5-(2-Fluoro-4-pyridyl)-4-(3-methylphenyl)-2-(4-methylsulfonylphenyl)-1,3-thiazole is a useful research compound. Its molecular formula is C22H17FN2O2S2 and its molecular weight is 424.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-(2-fluoro-4-pyridyl)-4-(3-methylphenyl)-2-(4-methylthiophenyl)-1,3-thiazole (2.7 g, 6.9 mmol) in N,N-dimethylformamide (60 mL) was added m-chloroperbenzoic acid (3.3 g, 14 mmol) and the mixture was stirred at room temperature for 1 hour. An 8N aqueous solution of sodium hydroxide was added to the reaction mixture and the resulting solid was collected by filtration. This solid was recrystallized from ethanol to obtain 2.5 g (yield 85%) of the title compound.